Cas no 138528-62-8 (2-(2-Methoxyethenyl)benzoic acid)

2-(2-Methoxyethenyl)benzoic acid structure
138528-62-8 structure
Product Name:2-(2-Methoxyethenyl)benzoic acid
CAS No:138528-62-8
MF:C10H10O3
MW:178.184603214264
CID:2773140
PubChem ID:71342245
Update Time:2025-04-21

2-(2-Methoxyethenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 138528-62-8
    • DTXSID90769033
    • 2-(2-Methoxyethenyl)benzoic acid
    • Inchi: 1S/C10H10O3/c1-13-7-6-8-4-2-3-5-9(8)10(11)12/h2-7H,1H3,(H,11,12)
    • InChI Key: TTWTYFQKYMOCND-UHFFFAOYSA-N
    • SMILES: O(C)C=CC1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 178.062994177g/mol
  • Monoisotopic Mass: 178.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.5Ų
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